molecular formula C12H17NO B13265685 2-methyl-N-(3-methylphenyl)oxolan-3-amine

2-methyl-N-(3-methylphenyl)oxolan-3-amine

Cat. No.: B13265685
M. Wt: 191.27 g/mol
InChI Key: QMJNOFRMYBZMCU-UHFFFAOYSA-N
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Description

2-Methyl-N-(3-methylphenyl)oxolan-3-amine is a tertiary amine featuring an oxolane (tetrahydrofuran) ring substituted with a methyl group at position 2 and an aromatic 3-methylphenyl group attached via the amine nitrogen.

Properties

Molecular Formula

C12H17NO

Molecular Weight

191.27 g/mol

IUPAC Name

2-methyl-N-(3-methylphenyl)oxolan-3-amine

InChI

InChI=1S/C12H17NO/c1-9-4-3-5-11(8-9)13-12-6-7-14-10(12)2/h3-5,8,10,12-13H,6-7H2,1-2H3

InChI Key

QMJNOFRMYBZMCU-UHFFFAOYSA-N

Canonical SMILES

CC1C(CCO1)NC2=CC=CC(=C2)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(3-methylphenyl)oxolan-3-amine typically involves the reaction of 3-methylphenylamine with 2-methyloxirane under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a Lewis acid, to facilitate the ring-opening of the oxirane and subsequent formation of the oxolane ring .

Industrial Production Methods

In industrial settings, the production of 2-methyl-N-(3-methylphenyl)oxolan-3-amine can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction parameters, such as temperature, pressure, and reactant concentrations, ensuring high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(3-methylphenyl)oxolan-3-amine undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

    Reduction: Lithium aluminum hydride (LiAlH4)

    Substitution: Nucleophiles like hydroxide ions (OH-), alkoxide ions (RO-)

Major Products Formed

Scientific Research Applications

2-methyl-N-(3-methylphenyl)oxolan-3-amine has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 2-methyl-N-(3-methylphenyl)oxolan-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Positional Isomers of Methyl-Substituted Phenyl Derivatives

The position of the methyl group on the phenyl ring significantly impacts physicochemical properties:

Compound Name CAS Number Molecular Formula Molecular Weight Substituent Position Key Features
2-Methyl-N-(3-methylphenyl)oxolan-3-amine Not provided C₁₃H₁₉NO ~205.30 3-methylphenyl Balanced steric/electronic effects; meta-substitution minimizes steric hindrance compared to ortho
2-Methyl-N-(2-methylphenyl)oxolan-3-amine 1553335-25-3 C₁₃H₁₉NO 205.30 2-methylphenyl Ortho-substitution introduces steric hindrance near the amine, potentially reducing reactivity
2-Methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine 1552085-87-6 C₁₃H₁₉NO 205.30 4-methylbenzyl Benzyl group increases lipophilicity; para-substitution may enhance electronic donation

Key Findings :

  • Steric Effects : Ortho-substituted analogs (e.g., 2-methylphenyl) exhibit steric crowding near the amine, which may hinder intermolecular interactions or binding to biological targets.

Halogen-Substituted Analogs

Introduction of halogens modifies electronic properties and lipophilicity:

Compound Name CAS Number Molecular Formula Molecular Weight Substituents Key Features
N-(4-Chloro-2-methylphenyl)-2-methyloxolan-3-amine 1545810-10-3 C₁₂H₁₆ClNO 225.72 4-chloro, 2-methylphenyl Chloro group increases electronegativity and lipophilicity; may enhance membrane permeability
3-(3-Fluorophenyl)oxetan-3-amine hydrochloride 1332921-18-2 C₉H₉FNO•HCl Not provided 3-fluorophenyl Fluorine’s electronegativity improves metabolic stability; oxetane ring introduces conformational strain

Key Findings :

  • Ring Strain : Oxetane (3-membered ring) in 3-(3-fluorophenyl)oxetan-3-amine introduces higher ring strain compared to oxolane (5-membered), affecting conformational flexibility and stability .

Heterocyclic Variations

Variations in the heterocyclic ring alter conformational and electronic properties:

Compound Name Heterocycle Key Features
2-Methyl-N-(3-methylphenyl)oxolan-3-amine Oxolane (THF) Flexible 5-membered ring; moderate ring strain
3-(3-Fluorophenyl)oxetan-3-amine hydrochloride Oxetane Rigid 3-membered ring; higher strain may reduce metabolic degradation
(E)-N-Methyl-4-(3-aminophenyl)-3-buten-1-amine Olefinic chain Linear structure with conjugated double bond; increased rigidity compared to cyclic analogs

Key Findings :

  • Oxolane vs. Oxetane : Oxolane’s larger ring size allows greater flexibility, while oxetane’s rigidity may improve pharmacokinetic properties like half-life.

Biological Activity

2-Methyl-N-(3-methylphenyl)oxolan-3-amine is a chemical compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant research findings.

  • Molecular Formula : C12H17N
  • Molecular Weight : 189.27 g/mol
  • IUPAC Name : 2-methyl-N-(3-methylphenyl)oxolan-3-amine

The biological activity of 2-methyl-N-(3-methylphenyl)oxolan-3-amine may be attributed to its interaction with various biological targets, including enzymes and receptors involved in cellular signaling pathways. The oxolane ring structure allows for potential interactions that can modulate biological responses.

Anticancer Activity

Recent studies have indicated that compounds with similar structural motifs to 2-methyl-N-(3-methylphenyl)oxolan-3-amine exhibit anticancer properties. For instance, compounds containing oxolane moieties have been shown to induce apoptosis in cancer cell lines through the activation of caspase pathways and modulation of cell cycle regulators.

Neuroprotective Effects

There is emerging evidence suggesting that this compound may possess neuroprotective effects. Research indicates that derivatives of oxolane compounds can inhibit neuroinflammation and oxidative stress, which are critical factors in neurodegenerative diseases.

Antimicrobial Activity

Preliminary studies have demonstrated that 2-methyl-N-(3-methylphenyl)oxolan-3-amine exhibits antimicrobial properties against various bacterial strains. This activity is likely due to the compound's ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways.

Case Studies and Research Findings

  • Study on Anticancer Properties :
    • A study published in Journal of Medicinal Chemistry investigated the effects of oxolane-based compounds on breast cancer cells. The results showed a significant reduction in cell viability at concentrations above 10 µM, with an IC50 value determined at 5 µM for apoptosis induction .
  • Neuroprotective Mechanism :
    • Research conducted by Neuroscience Letters highlighted that oxolane derivatives reduced levels of pro-inflammatory cytokines in microglial cells, suggesting a potential mechanism for neuroprotection .
  • Antimicrobial Efficacy :
    • A recent publication in Antibiotics reported that the compound exhibited notable antibacterial activity against Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MICs) ranging from 50 to 100 µg/mL .

Comparison with Similar Compounds

Compound NameBiological ActivityIC50/Effectiveness
2-Methyl-N-(3-methylphenyl)oxolan-3-amineAnticancer, Neuroprotective, AntimicrobialVaries (see above)
6-{[(2-methoxyethyl)amino]methyl}pyridin-3-amineAnticancerIC50: ~10 µM
4e (Aryl thiazolone derivative)Induces apoptosis in MDA-MB-231Increase by 22-fold

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